Cas no 933700-83-5 ((1,2,3-Thiadiazol-5-yl)methanamine)

• Product Name: (1,2,3-Thiadiazol-5-yl)methanamine
• CAS No: 933700-83-5
• MF: C₃H₅N₃S
• MW: 115.156898260117
• MDL: MFCD16497114
• CID: 5249342
• PubChem ID: 54534495
• Update Time: 2025-05-23

(1,2,3-Thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,2,3-Thiadiazol-5-yl)methanamine

• MDL： MFCD16497114
• Inchi： 1S/C3H5N3S/c4-1-3-2-5-6-7-3/h2H,1,4H2
• InChI Key： CIDMKIJGEOFDLN-UHFFFAOYSA-N
• SMILES： S1C(CN)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1,2,3-Thiadiazol-5-yl)methanamine

(1,2,3-Thiadiazol-5-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 933700-83-5, commonly referred to as (1,2,3-Thiadiazol-5-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring with a methanamine group. The thiadiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is known for its versatility and reactivity, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of (1,2,3-Thiadiazol-5-yl)methanamine in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, its derivatives have shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential use in developing novel pharmaceutical agents.

The synthesis of (1,2,3-Thiadiazol-5-yl)methanamine involves a series of well-established organic reactions. One common approach is the condensation of thioamide with an aldehyde or ketone in the presence of ammonia or ammonium salts. This method not only ensures high yields but also provides a straightforward pathway for further functionalization of the molecule.

In terms of applications, (1,2,3-Thiadiazol-5-yl)methanamine has found utility in the preparation of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to the development of materials with exceptional porosity and stability, which are highly sought after in gas storage and catalysis.

Furthermore, recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of (1,2,3-Thiadiazol-5-yl)methanamine. Density functional theory (DFT) studies have revealed that the molecule exhibits significant conjugation within the thiadiazole ring, which enhances its electronic properties and makes it an attractive candidate for optoelectronic applications.

The structural versatility of (1,2,3-Thiadiazol-5-yl)methanamine also extends to its ability to form various coordination complexes with transition metals. These complexes have been studied for their catalytic activity in organic transformations such as C-H activation and cross-coupling reactions. The findings suggest that these complexes could serve as efficient catalysts for industrial-scale chemical processes.

In conclusion, (1,2,3-Thiadiazol-5-yl)methanamine stands out as a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties and structural flexibility continue to inspire innovative research directions. As advancements in synthetic methodologies and computational tools progress further, it is anticipated that this compound will unlock even more exciting possibilities in the realms of chemistry and materials science.